Cas no 1116002-06-2 (2-({4-4-(2-methoxyphenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-({4-4-(2-methoxyphenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)-N-4-(propan-2-yl)phenylacetamide
• CAS No: 1116002-06-2
• MF: C₂₆H₃₁N₅O₂S
• MW: 477.621644258499
• CID: 6416259
• PubChem ID: 49663224
• Update Time: 2025-07-09

2-({4-4-(2-methoxyphenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({4-4-(2-methoxyphenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)-N-4-(propan-2-yl)phenylacetamide
• 2-[4-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-2-yl]sulfanyl-N-(4-propan-2-ylphenyl)acetamide
• N-(4-isopropylphenyl)-2-((4-(4-(2-methoxyphenyl)piperazin-1-yl)pyrimidin-2-yl)thio)acetamide
• F3406-5580
• 1116002-06-2
• AKOS005054457
• 2-({4-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-2-yl}sulfanyl)-N-[4-(propan-2-yl)phenyl]acetamide
• ethyl 5-(2-{[4-(2-fluorophenyl)piperazin-1-yl]carbonyl}phenyl)-1,3-oxazole-4-carboxylate

• Inchi： 1S/C26H31N5O2S/c1-19(2)20-8-10-21(11-9-20)28-25(32)18-34-26-27-13-12-24(29-26)31-16-14-30(15-17-31)22-6-4-5-7-23(22)33-3/h4-13,19H,14-18H2,1-3H3,(H,28,32)
• InChI Key： SPNDGDKDYANDAY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)CSC1=NC=CC(N2CCN(C3=CC=CC=C3OC)CC2)=N1

Computed Properties

• Exact Mass: 477.21984642g/mol
• Monoisotopic Mass: 477.21984642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-({4-4-(2-methoxyphenyl)piperazin-1-ylpyrimidin-2-yl}sulfanyl)-N-4-(propan-2-yl)phenylacetamide

Compound CAS No 1116002-06-2: A Comprehensive Overview of 2-{[4-(4-(2-Methoxyphenyl)piperazin-1-yl)pyrimidin-2-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide

In the realm of advanced chemical research, compound CAS No 1116002-06-2, also known as 2-{[4-(4-(2-methoxyphenyl)piperazin-1-yl)pyrimidin-2-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide, has emerged as a significant molecule of interest due to its unique structural properties and potential pharmacological applications. This compound, characterized by its intricate molecular architecture, has garnered attention in both academic and industrial circles for its potential role in drug development.

The molecular structure of this compound is a testament to the ingenuity of modern synthetic chemistry. It features a pyrimidine ring system, which is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The piperazine moiety, attached to the pyrimidine ring, adds significant flexibility and enhances the molecule's ability to engage in hydrogen bonding interactions—a critical factor in drug-receptor interactions. Furthermore, the sulfanyl group (S-methyl group) introduces additional electronic and steric effects, which can modulate the compound's pharmacokinetic properties.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cellular signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. The pyrimidine core of the molecule is particularly suited for binding to kinase active sites, as evidenced by docking studies and preliminary in vitro assays.

The synthesis of this compound involves a multi-step process that showcases the finesse required in constructing complex molecules. Key steps include the formation of the pyrimidine ring through a nucleophilic substitution reaction, followed by the introduction of the piperazine moiety via coupling reactions. The final step involves the attachment of the sulfanyl group and the acetamide side chain, which are critical for optimizing the molecule's solubility and bioavailability.

From an industrial perspective, this compound represents a promising lead for drug development programs targeting specific kinase pathways. Its structural versatility allows for further optimization through medicinal chemistry approaches, such as substituent modifications to enhance potency and selectivity. Recent advancements in computational chemistry have enabled researchers to predict optimal substitutions that could potentially improve the compound's efficacy while minimizing off-target effects.

In terms of therapeutic applications, this compound holds potential in oncology, where kinase inhibitors have shown remarkable success in treating various cancers. Additionally, its structural features suggest possible applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune conditions, where modulation of kinase activity could provide therapeutic benefits.

The future outlook for this compound is bright, with ongoing research aimed at understanding its mechanism of action at a molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials. As research continues to unfold, it is anticipated that this compound will contribute significantly to the development of novel therapeutics with improved efficacy and safety profiles.

In conclusion, compound CAS No 1116002-06-2 stands as a prime example of how innovative synthetic strategies and cutting-edge research can lead to molecules with immense therapeutic potential. Its unique structure, coupled with promising biological activity, positions it as a key player in the ongoing quest for effective treatments for various diseases.